2-(3,4-dimethylphenyl)-N-(2-furylmethyl)-6-methyl-4-quinolinecarboxamide

• IUPAC Name: 2-(3,4-dimethylphenyl)-N-(furan-2-ylmethyl)-6-methylquinoline-4-carboxamide
• InChI: InChI=1S/C24H22N2O2/c1-15-6-9-22-20(11-15)21(24(27)25-14-19-5-4-10-28-19)13-23(26-22)18-8-7-16(2)17(3)12-18/h4-13H,14H2,1-3H3,(H,25,27)
• InChI Key: HIBANJCGBKUCCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)NCC3=CC=CO3)C4=CC(=C(C=C4)C)C
• Molecular Formula: C24H22N2O2
• Molecular Weight: 370.4 g/mol

Description

2-(3,4-dimethylphenyl)-N-(2-furylmethyl)-6-methyl-4-quinolinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DMFQ and has been found to have several interesting properties that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of DMFQ is not fully understood, but it is thought to work by inhibiting the activity of certain enzymes that are involved in cell growth and inflammation. DMFQ has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in regulating gene expression.
Biochemical and Physiological Effects:
DMFQ has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the production of pro-inflammatory cytokines. DMFQ has also been found to inhibit the growth of blood vessels, which is important for the growth and spread of tumors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMFQ in lab experiments is its specificity. DMFQ has been found to selectively inhibit the activity of certain enzymes, which makes it a valuable tool for studying the role of these enzymes in various biological processes. However, one limitation of using DMFQ is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on DMFQ. One area of interest is its potential use as a therapeutic agent for cancer and inflammatory diseases. Further studies are needed to determine the optimal dosage and administration route for DMFQ in these applications. Another area of interest is the development of new analogs of DMFQ with improved solubility and bioavailability. These analogs could have even greater potential for use in scientific research and therapeutic applications.

Scientific Research Applications

DMFQ has been found to have several potential applications in scientific research. It has been studied for its anti-tumor properties and has been found to inhibit the growth of cancer cells in vitro. DMFQ has also been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.